Cas no 1208785-41-4 (N-(2-methyl-5-nitrophenyl)-4-[(prop-2-enamido)methyl]benzamide)

• Product Name: N-(2-methyl-5-nitrophenyl)-4-[(prop-2-enamido)methyl]benzamide
• CAS No: 1208785-41-4
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5682054
• PubChem ID: 45835217
• Update Time: 2025-05-21

N-(2-methyl-5-nitrophenyl)-4-[(prop-2-enamido)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS034586481
• EN300-26580781
• N-(2-methyl-5-nitrophenyl)-4-[(prop-2-enoylamino)methyl]benzamide
• N-(2-methyl-5-nitrophenyl)-4-[(prop-2-enamido)methyl]benzamide
• 1208785-41-4
• Z786045098

• Inchi： 1S/C18H17N3O4/c1-3-17(22)19-11-13-5-7-14(8-6-13)18(23)20-16-10-15(21(24)25)9-4-12(16)2/h3-10H,1,11H2,2H3,(H,19,22)(H,20,23)
• InChI Key： JUOFMGSABDGEJC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CNC(C=C)=O)NC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Additional information on N-(2-methyl-5-nitrophenyl)-4-[(prop-2-enamido)methyl]benzamide

N-(2-Methyl-5-Nitrophenyl)-4-[(Prop-2-Enamido)Methyl]Benzamide: A Comprehensive Overview

N-(2-Methyl-5-Nitrophenyl)-4-[(Prop-2-enamido)methyl]benzamide, also known by its CAS Registry Number 1208785-41-4, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development, agrochemicals, and advanced materials. In this article, we delve into the structure, synthesis, properties, and recent advancements related to this compound.

Structure and Synthesis

The molecular structure of N-(2-Methyl-5-Nitrophenyl)-4-[(Prop-2-enamido)methyl]benzamide is characterized by a benzamide core with a substituted phenyl group and a propargylamine moiety. The benzamide group provides stability and reactivity, while the nitrophenyl substituent introduces electron-withdrawing effects that enhance the compound's electronic properties. The propargylamine group further adds functional diversity, making this compound versatile for various chemical transformations.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have explored green chemistry approaches to minimize environmental impact while maintaining high yields. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times and improve purity. These advancements highlight the compound's potential for large-scale production in industrial settings.

Properties and Applications

This compound exhibits remarkable thermal stability and excellent solubility in polar solvents, making it suitable for a wide range of applications. In the pharmaceutical industry, it has shown promise as a lead compound for developing new drugs targeting specific biological pathways. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry.

In materials science, N-(2-Methyl-5-Nitrophenyl)-4-[(Prop-2-enamido)methyl]benzamide has been utilized as a precursor for synthesizing advanced polymers and nanoparticles. Its unique electronic properties make it an ideal candidate for applications in organic electronics and optoelectronics.

Recent Research Developments

Recent research has expanded our understanding of this compound's biological activity. Studies have demonstrated its potential as an anti-inflammatory agent by modulating key enzymes involved in inflammatory pathways. Additionally, its role as an antimicrobial agent has been explored, with promising results against various bacterial strains.

Another exciting development involves the use of this compound in catalysis. Researchers have reported its effectiveness as a catalyst in asymmetric synthesis reactions, offering a sustainable alternative to traditional catalysts. These findings underscore its versatility across multiple disciplines.

Conclusion

N-(2-Methyl-5-Nitrophenyl)-4-[(Prop-2-enamido)methyl]benzamide (CAS No: 1208785-41-4) stands out as a multifaceted compound with diverse applications in chemistry and beyond. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.